Cas no 2229618-49-7 (2-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one)

• Product Name: 2-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one
• CAS No: 2229618-49-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5985973
• PubChem ID: 165709160
• Update Time: 2025-05-26

2-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one
• 2229618-49-7
• EN300-1804622

• Inchi： 1S/C10H19NO/c1-6(11)7(12)8-9(2,3)10(8,4)5/h6,8H,11H2,1-5H3
• InChI Key： LKOLTOSQRUPOAT-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one

2-Amino-1-(2,2,3,3-Tetramethylcyclopropyl)Propan-1-One: A Comprehensive Overview

The compound 2-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one, with the CAS number NO. 2229618-49-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule's structure comprises a cyclopropane ring substituted with four methyl groups and a propanone group bearing an amino substituent. This combination of functional groups imparts distinctive chemical properties and biological activities.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to form stable three-dimensional structures that can interact with target proteins in unique ways. The presence of the tetramethylcyclopropyl group in this compound adds significant steric bulk, which can influence both the physical properties of the molecule and its interactions with biological systems. Researchers have explored the synthesis of this compound through various routes, including enantioselective methods that aim to produce high-purity enantiomers for bioactivity testing.

The amino group in 2-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one introduces additional functional diversity to the molecule. This group can participate in hydrogen bonding and other non-covalent interactions, making it a potential candidate for modulating enzyme activity or binding to specific receptors. Recent advancements in computational chemistry have enabled researchers to model the binding interactions of this compound with various protein targets, providing insights into its potential therapeutic applications.

In terms of synthesis, the construction of the tetramethylcyclopropyl group remains a challenging yet rewarding endeavor. Chemists have employed strategies such as ring-closing metathesis and alkylation reactions to assemble this complex structure efficiently. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivities in these reactions. These synthetic methods not only contribute to the scalability of the compound but also pave the way for further modifications to explore its chemical space.

The biological evaluation of NO. 2229618-49-7 has revealed promising results in several assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests applications in treating conditions such as inflammation and neurodegenerative diseases.

Looking ahead, the integration of machine learning algorithms into drug discovery pipelines is expected to accelerate the exploration of compounds like NO. 2229618-49-7. These algorithms can predict bioactivity profiles and optimize lead compounds more efficiently than traditional methods. Furthermore, green chemistry principles are being increasingly applied to synthesize such compounds in an environmentally sustainable manner.

In conclusion, NO. 2229618-49-7, or NO ̃ ̃ ̃ ̃ , represents a fascinating example of how modern organic chemistry can design molecules with intricate architectures and diverse functionalities. Its continued exploration holds great promise for advancing our understanding of molecular interactions and developing innovative therapeutic agents.